Cas no 25333-13-5 (Propanoic acid,2-(4-chloro-2-methylphenoxy)-, (2S)-)

• Product Name: Propanoic acid,2-(4-chloro-2-methylphenoxy)-, (2S)-
• CAS No: 25333-13-5
• Molecular Formula: C₁₀H₁₁ClO₃
• Molecular Weight: 214.645542383194
• CID: 286377
• PubChem ID: 85445

Propanoic acid,2-(4-chloro-2-methylphenoxy)-, (2S)- Properties

Names and Identifiers

• Propanoic acid,2-(4-chloro-2-methylphenoxy)-, (2S)-
• (S)-mecoprop
• (-)-2-(4-Chloro-2-methylphenoxy)propanoic acid
• (-)-2-(4-Chloro-2-methylphenoxy)propionic acid
• (-)-Mecoprop
• (S)-(-)-Mecoprop
• Propanoicacid, 2-(4-chloro-2-methylphenoxy)-, (S)-
• Propionic acid,2-[(4-chloro-o-tolyl)oxy]-, (-)- (8CI)
• starbld0021225
• C20686
• (2s)-2-(4-chloro-2-methylphenoxy)propanoic acid
• SCHEMBL572351
• CHEMBL2287189
• (s)-2-(4-chloro-2-methylphenoxy)propionic acid
• DTXSID10895808
• R049359JHL
• (S)-MCPP
• UNII-R049359JHL
• CHEBI:75712
• EN300-5398605
• (S)-2-(4-Chloro-2-methylphenoxy)propanoic acid
• Propanoic acid, 2-(4-chloro-2-methylphenoxy)-, (2S)-
• Z1508917184
• PROPANOIC ACID, 2-(4-CHLORO-2-METHYLPHENOXY)-, (S)-
• Q27145494
• Mecoprop, (-)-
• PROPIONIC ACID, 2-((4-CHLORO-O-TOLYL)OXY)-, (-)-
• 25333-13-5

• InChIKey： WNTGYJSOUMFZEP-ZETCQYMHSA-N
• Inchi： InChI=1S/C10H11ClO3/c1-6-5-8(11)3-4-9(6)14-7(2)10(12)13/h3-5,7H,1-2H3,(H,12,13)/t7-/m0/s1
• SMILES： OC([C@@H](OC1=CC=C(Cl)C=C1C)C)=O

Computed Properties

• Exact Mass: 214.0396719g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 214.0396719g/mol
• Heavy Atom Count: 14
• Complexity: 208
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives 2-phenoxypropionic acids